Cas no 1326909-78-7 (2-(4-ethylphenyl)-4-[3-(3,4,5-trimethoxyphenyl)-1,2,4-oxadiazol-5-yl]-1,2-dihydroisoquinolin-1-one)

• Product Name: 2-(4-ethylphenyl)-4-[3-(3,4,5-trimethoxyphenyl)-1,2,4-oxadiazol-5-yl]-1,2-dihydroisoquinolin-1-one
• CAS No: 1326909-78-7
• MF: C₂₈H₂₅N₃O₅
• MW: 483.515207052231
• CID: 5398834
• Update Time: 2025-10-19

2-(4-ethylphenyl)-4-[3-(3,4,5-trimethoxyphenyl)-1,2,4-oxadiazol-5-yl]-1,2-dihydroisoquinolin-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(4-Ethylphenyl)-4-[3-(3,4,5-trimethoxyphenyl)-1,2,4-oxadiazol-5-yl]-1(2H)-isoquinolinone
• 2-(4-ethylphenyl)-4-[3-(3,4,5-trimethoxyphenyl)-1,2,4-oxadiazol-5-yl]-1,2-dihydroisoquinolin-1-one

• Inchi： 1S/C28H25N3O5/c1-5-17-10-12-19(13-11-17)31-16-22(20-8-6-7-9-21(20)28(31)32)27-29-26(30-36-27)18-14-23(33-2)25(35-4)24(15-18)34-3/h6-16H,5H2,1-4H3
• InChI Key： MCRJJLWCQGIORK-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C=CC=C2)C(C2ON=C(C3=CC(OC)=C(OC)C(OC)=C3)N=2)=CN1C1=CC=C(CC)C=C1

Experimental Properties

• Density: 1.263±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 673.4±65.0 °C(Predicted)
• pka: -1.00±0.50(Predicted)

Additional information on 2-(4-ethylphenyl)-4-[3-(3,4,5-trimethoxyphenyl)-1,2,4-oxadiazol-5-yl]-1,2-dihydroisoquinolin-1-one

2-(4-Ethylphenyl)-4-[3-(3,4,5-trimethoxyphenyl)-1,2,4-oxadiazol-5-yl]-1,2-dihydroisoquinolin-1-one: A Comprehensive Overview

The compound with CAS No. 1326909-78-7, known as 2-(4-Ethylphenyl)-4-[3-(3,4,5-trimethoxyphenyl)-1,2,4-oxadiazol-5-yl]-1,2-dihydroisoquinolin-1-one, is a complex organic molecule with significant potential in the field of medicinal chemistry. This compound is characterized by its unique structural features, including an isoquinoline core and an oxadiazole moiety. The isoquinoline ring system is a well-known scaffold in drug discovery due to its ability to interact with various biological targets. The presence of the oxadiazole group further enhances the compound's versatility and bioactivity.

Recent studies have highlighted the importance of oxadiazole-containing compounds in modulating enzyme activity and receptor binding. The trimethoxyphenyl group attached to the oxadiazole ring contributes to the compound's stability and selectivity. This group is particularly effective in improving the molecule's solubility and permeability, which are critical factors for drug delivery. Additionally, the ethylphenyl substituent at position 2 of the isoquinoline core plays a crucial role in optimizing the compound's pharmacokinetic properties.

Research into this compound has focused on its potential as a modulator of kinase activity, a key target in cancer therapy. The isoquinoline core has been shown to exhibit inhibitory effects on several kinases involved in tumor growth and metastasis. Furthermore, the oxadiazole moiety enhances the molecule's ability to penetrate cellular membranes, making it a promising candidate for targeted drug delivery systems.

Another area of interest is the compound's role in neuroprotective agents. Studies have demonstrated that this molecule can scavenge free radicals and reduce oxidative stress in neuronal cells. This property makes it a potential candidate for treating neurodegenerative diseases such as Alzheimer's and Parkinson's. The trimethoxyphenyl group contributes significantly to these antioxidant properties by stabilizing reactive intermediates.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the isoquinoline core through cyclization reactions and the incorporation of the oxadiazole moiety via nucleophilic substitution. Recent advancements in catalysis have enabled higher yields and improved purity levels during the synthesis process.

In terms of bioavailability, this compound exhibits favorable pharmacokinetic profiles due to its balanced lipophilicity and hydrophilicity. Preclinical studies have shown that it achieves high concentrations in target tissues while maintaining low systemic toxicity. These attributes make it an attractive candidate for further development into a therapeutic agent.

Future research directions for this compound include exploring its potential as an anti-inflammatory agent and investigating its effects on immune system modulation. The isoquinoline core has been linked to anti-inflammatory activity through inhibition of cyclooxygenase enzymes. Additionally, the oxadiazole moiety may enhance immune response by modulating cytokine production.

In conclusion, 2-(4-Ethylphenyl)-4-[3-(3,4,5-trimethoxyphenyl)-1,2,4-oxadiazol-5-yl]-1,2-dihydroisoquinolin-1-one represents a significant advancement in medicinal chemistry. Its unique structure combines multiple functional groups that contribute to diverse biological activities. With ongoing research focusing on its therapeutic potential and pharmacokinetic optimization, this compound holds great promise for addressing unmet medical needs across various disease areas.